Cas no 2228449-85-0 (3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2228449-85-0
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 6200407
• PubChem ID: 165758605
• Update Time: 2025-10-28

3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol
• EN300-2003666
• 2228449-85-0

• Inchi： 1S/C12H18O3S/c1-12(2,9-13)8-10-6-4-5-7-11(10)16(3,14)15/h4-7,13H,8-9H2,1-3H3
• InChI Key： LYCCSPQKWRAXOE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC(C)(C)CO)(=O)=O

Computed Properties

• Exact Mass: 242.09766561g/mol
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol (CAS No: 2228449-85-0)

3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol (CAS No: 2228449-85-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a methanesulfonylphenyl group with a bulky 2,2-dimethylpropan-1-ol side chain, making it a promising candidate for various biochemical applications.

The molecular structure of this compound consists of a phenyl ring substituted with a methanesulfonyl group at the 2-position, linked to a tertiary alcohol backbone. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its potential use in drug design and synthesis. The presence of the dimethylpropan-1-ol moiety enhances the compound's stability and lipophilicity, making it suitable for formulation in various pharmaceutical matrices.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the methanesulfonylphenyl scaffold. This motif has been extensively studied for its ability to modulate biological pathways by interacting with specific target proteins and enzymes. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The structural features of 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol suggest that it may exhibit similar inhibitory effects, although further research is required to fully elucidate its mechanism of action.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The methanesulfonylphenyl group serves as an excellent handle for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. This flexibility has made it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the tertiary alcohol functionality provides a site for derivatization, enabling the creation of esters, ethers, or other bioactive analogs.

The synthesis of 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the sulfonylation of a phenyl derivative followed by protection-deprotection strategies to introduce the dimethylpropan-1-ol side chain. Advances in catalytic methods have further refined these synthetic routes, improving yield and purity. Such developments are crucial for scaling up production and ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

From a medicinal chemistry perspective, the pharmacokinetic properties of this compound are also under investigation. The balance between lipophilicity and polarizability conferred by its structure is critical for drug absorption, distribution, metabolism, and excretion (ADME). Computational modeling techniques have been employed to predict how 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol behaves within biological systems. These simulations have provided insights into potential metabolic pathways and interactions with biological targets, guiding efforts to optimize its pharmacological profile.

Recent studies have begun to explore the potential therapeutic applications of this compound in areas beyond oncology. For example, its structural similarity to known anti-inflammatory agents has prompted investigations into its efficacy against inflammatory diseases. Preliminary in vitro assays have shown promising results in modulating inflammatory cytokine production, suggesting that it may serve as a lead compound for developing novel anti-inflammatory therapies.

The role of computational chemistry in understanding the behavior of 3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol cannot be overstated. Molecular dynamics simulations have been used to study how this compound interacts with biological membranes and macromolecules. These studies have revealed important details about its binding affinity and orientation within target proteins, providing valuable data for rational drug design. Furthermore, quantum mechanical calculations have helped elucidate its electronic structure and reactivity patterns.

In conclusion,3-(2-methanesulfonylphenyl)-2,2-dimethylpropan-1-ol (CAS No: 2228449-85-0) represents a fascinating subject of study with significant implications for pharmaceutical research. Its unique structural features offer opportunities for designing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies,this compound is poised to play an important role in advancing drug discovery efforts across multiple disciplines.